Cas no 1314667-58-7 (1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314667-58-7
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• MDL: MFCD19698184
• CID: 4583427
• PubChem ID: 82618674
• Update Time: 2025-06-09

1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-fluorophenyl)cyclobutanecarboxylic Acid
• 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid

• MDL： MFCD19698184
• Inchi： 1S/C11H10ClFO2/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： FKJNQERDZQULBU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C(F)=C2)(C(O)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314667-58-7)

1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314667-58-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development and synthetic chemistry. The presence of both chloro and fluoro substituents on the aromatic ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring linked to a phenyl group, which is further substituted with a chloro and a fluoro group. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The cyclobutane moiety, in particular, is known for its rigidity, which can be advantageous in designing molecules with high binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that incorporate halogenated aromatic rings due to their enhanced bioactivity. The combination of chloro and fluoro groups on the phenyl ring of 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid makes it an attractive candidate for further exploration in medicinal chemistry. These substituents can influence both the metabolic stability and pharmacokinetic properties of derived compounds, making them crucial for optimizing drug candidates.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The cyclobutane ring provides a stable scaffold that can be modified at various positions to create molecules with tailored properties. For instance, the carboxylic acid group at the 1-position can be used for further functionalization, such as esterification or amidation, to generate derivatives with different solubility profiles or bioavailability.

Recent studies have highlighted the importance of halogenated aromatic compounds in the development of small-molecule drugs. The presence of both chloro and fluoro groups on the phenyl ring can enhance binding interactions with biological targets by increasing lipophilicity and improving metabolic stability. This has led to the exploration of 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid as a precursor for drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the introduction of the chloro and fluoro substituents onto the phenyl ring, which can be achieved through various halogenation reactions. These reactions often require specialized conditions to prevent unwanted side products, highlighting the need for expertise in organic synthesis.

In addition to its synthetic utility, 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid has shown promise in preliminary biological evaluations. Studies have demonstrated that derivatives of this compound exhibit interesting pharmacological activities, including anti-inflammatory and anticancer effects. These findings are particularly exciting as they suggest that further modifications could lead to novel therapeutic agents with significant clinical benefits.

The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid interacts with biological targets at the atomic level. This information is crucial for designing molecules with improved binding affinity and selectivity. Additionally, computational studies can help identify potential lead compounds for further optimization through experimental validation.

In conclusion, 1-(4-chloro-3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314667-58-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an excellent starting point for synthesizing more complex molecules with tailored properties. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.